Cas no 894036-25-0 (1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea)

• Product Name: 1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea
• CAS No: 894036-25-0
• MF: C₁₈H₂₅N₃O₅
• MW: 363.40820479393
• CID: 5511946
• Update Time: 2025-07-09

1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-(2-hydroxyethyl)-1-propan-2-ylurea
• 1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea

• Inchi： 1S/C18H25N3O5/c1-12(2)20(5-6-22)18(24)19-13-9-17(23)21(11-13)14-3-4-15-16(10-14)26-8-7-25-15/h3-4,10,12-13,22H,5-9,11H2,1-2H3,(H,19,24)
• InChI Key： ODGHVILATYQMLJ-UHFFFAOYSA-N
• SMILES： N(CCO)(C(C)C)C(NC1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)=O

Additional information on 1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea

Introduction to 1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea (CAS No. 894036-25-0)

1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea (CAS No. 894036-25-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzodioxin ring, a pyrrolidinone moiety, and a urea functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxin ring is a bicyclic structure that is often found in natural products and synthetic compounds with diverse biological activities. In the context of CAS No. 894036-25-0, this ring system is believed to play a crucial role in the compound's binding affinity to specific receptors and enzymes. The presence of the pyrrolidinone moiety, which is a five-membered ring with a ketone group, adds to the compound's structural rigidity and may influence its conformational flexibility. The urea functional group, known for its hydrogen-bonding capabilities, further enhances the compound's interactions with biological targets.

CAS No. 894036-25-0 has been the subject of several recent studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research involves its anti-inflammatory and analgesic effects. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated analgesic properties, making it a promising candidate for the treatment of chronic pain conditions.

In another line of research, CAS No. 894036-25-0 has been investigated for its potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This finding opens up new possibilities for developing antiviral therapies against emerging viral infections.

The structural complexity of CAS No. 894036-25-0 also makes it an interesting target for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes of this compound to various protein targets. These studies have provided valuable insights into the molecular mechanisms underlying its biological activities and have guided the rational design of more potent analogs.

Beyond its therapeutic potential, CAS No. 894036-25-0 has also been studied for its safety profile. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses, making it a favorable candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and long-term safety in humans.

In conclusion, CAS No. 894036-25-0, or 1-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(2-hydroxyethyl)-3-(propan-2-yl)urea, represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable safety profile make it an attractive candidate for further investigation in both academic research and pharmaceutical development.